Cas no 2167439-69-0 (methyl 3-(4-chloro-3-methylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(4-chloro-3-methylphenyl)-3-oxopropanoate
• CAS No: 2167439-69-0
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5892908
• PubChem ID: 165636603
• Update Time: 2024-01-01

methyl 3-(4-chloro-3-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-methyl-β-oxobenzenepropanoate
• methyl 3-(4-chloro-3-methylphenyl)-3-oxopropanoate
• 2167439-69-0
• EN300-1984789

• Inchi： 1S/C11H11ClO3/c1-7-5-8(3-4-9(7)12)10(13)6-11(14)15-2/h3-5H,6H2,1-2H3
• InChI Key： PXTUNXAYLJDRQU-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.5±27.0 °C(Predicted)
• pka: 9.69±0.48(Predicted)